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Abstract
Revexepride is a selective 5-hydroxytryptamine type 4 (5-HT4) receptor agonist investigated

for its prokinetic properties in the management of gastroesophageal reflux disease (GERD) and

gastroparesis. The therapeutic rationale for using a 5-HT4 agonist in these conditions is based

on the potential to enhance esophageal motility, increase lower esophageal sphincter (LES)

pressure, and accelerate gastric emptying. However, clinical trial data on revexepride have not

consistently demonstrated a significant effect on esophageal sphincter function or reflux

parameters when compared to placebo. This technical guide provides a comprehensive review

of the available evidence on revexepride's effects on the esophageal sphincter, its mechanism

of action, and the methodologies used in its clinical evaluation.

Introduction: The Role of 5-HT4 Receptor Agonists
in Esophageal Function
The 5-HT4 receptor is a G-protein coupled receptor predominantly found on enteric neurons in

the gastrointestinal tract.[1][2] Activation of these receptors stimulates the adenylate

cyclase/cAMP/protein kinase A pathway, which facilitates the release of acetylcholine from

myenteric neurons.[1] This cholinergic stimulation is expected to enhance gastrointestinal

motility, including esophageal peristalsis, and improve the function of the gastro-esophageal

barrier.[3] Prokinetic agents, like 5-HT4 receptor agonists, are theoretically beneficial in GERD
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by augmenting esophago–gastric junction pressure, inhibiting transient lower esophageal

sphincter relaxations (TLESRs), and improving esophageal clearance and gastric emptying.[3]

While other 5-HT4 receptor agonists have shown stimulating effects on esophageal motility and

LES pressure, the clinical evidence for revexepride in these specific domains remains limited.

Mechanism of Action of Revexepride
Revexepride acts as a selective agonist at the 5-HT4 receptor. Its prokinetic effects are

mediated through the enhancement of acetylcholine release from presynaptic terminals of

myenteric neurons. This increased acetylcholine availability stimulates smooth muscle

contraction in the esophagus and stomach, which is anticipated to result in:

Increased esophageal peristaltic contractions.

Augmented lower esophageal sphincter (LES) pressure.

Accelerated gastric emptying.

These actions are intended to reduce the frequency and duration of reflux events.

Signaling Pathway
The activation of the 5-HT4 receptor by revexepride initiates a downstream signaling cascade

within the presynaptic neuron, leading to enhanced acetylcholine release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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